Methyl 1-amino-4-bromo-2-naphthoate hydrobromide
Cat. No. B8695663
M. Wt: 361.03 g/mol
InChI Key: YAXQSARICFPIEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383638B2
Procedure details
To a solution of methyl 1-amino-4-bromo-2-naphthoate hydrobromide (2.00 g, 5.54 mmol) in 20 mL of THF was added sodium hydroxide (11.1 mL, 20% aqueous, 55.4 mmol). The mixture was stirred at 50° C. for 20 h, then heated at 90° C. for 2 h. The solvent was removed in vacuo and hydrochloric acid (1 N aqueous) was added until pH ˜2. The beige solid was collected via filtration, washed twice with water, and dried to provide 1-amino-4-bromo-2-naphthoic acid that gave a mass ion (ES+) of 266.0 (79Br) for [M+H]+.
Identifiers
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REACTION_CXSMILES
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Br.[NH2:2][C:3]1[C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[C:6]([Br:13])=[CH:5][C:4]=1[C:14]([O:16]C)=[O:15].[OH-].[Na+]>C1COCC1>[NH2:2][C:3]1[C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[C:6]([Br:13])=[CH:5][C:4]=1[C:14]([OH:16])=[O:15] |f:0.1,2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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Br.NC1=C(C=C(C2=CC=CC=C12)Br)C(=O)OC
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Name
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Quantity
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11.1 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 50° C. for 20 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated at 90° C. for 2 h
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo and hydrochloric acid (1 N aqueous)
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ADDITION
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Type
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ADDITION
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Details
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was added until pH ˜2
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FILTRATION
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Type
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FILTRATION
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Details
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The beige solid was collected via filtration
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WASH
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Type
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WASH
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Details
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washed twice with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C=C(C2=CC=CC=C12)Br)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
